Cas no 869957-98-2 (1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)-)

• Product Name: 1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)-
• CAS No: 869957-98-2
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 1858051
• PubChem ID: 57507067
• Update Time: 2025-04-21

1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-nitro-1-(2-phenylethyl)-
• 6-nitro-1-(2-phenylethyl)benzimidazole
• DTXSID40726959
• DTXCID70677703
• 6-Nitro-1-(2-phenylethyl)-1H-benzimidazole
• SCHEMBL2847738
• 869957-98-2

• Inchi： 1S/C15H13N3O2/c19-18(20)13-6-7-14-15(10-13)17(11-16-14)9-8-12-4-2-1-3-5-12/h1-7,10-11H,8-9H2
• InChI Key： QEJMSBZRGNMHMQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N(C=N2)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 267.100776666Da
• Monoisotopic Mass: 267.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų